Cas no 58185-61-8 (OCTANOIC ACID, 8-[(AMINOIMINOMETHYL)AMINO]-)

• Product Name: OCTANOIC ACID, 8-[(AMINOIMINOMETHYL)AMINO]-
• CAS No: 58185-61-8
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 3476473
• PubChem ID: 85856046
• Update Time: 2025-04-21

OCTANOIC ACID, 8-[(AMINOIMINOMETHYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• OCTANOIC ACID, 8-[(AMINOIMINOMETHYL)AMINO]-
• 58185-61-8

• Inchi： 1S/C9H19N3O2/c10-9(11)12-7-5-3-1-2-4-6-8(13)14/h1-7H2,(H,13,14)(H4,10,11,12)
• InChI Key： FPYQJFXRONSSLJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCNC(N)=N

Computed Properties

• Exact Mass: 201.147726857Da
• Monoisotopic Mass: 201.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.7Ų